Cas no 112899-62-4 (5b,9a-(Methanoxymethano)biphenyleno[1,2-c]furan-1,12(3H)-dione,3,10-dibutylidene-4,5,5a,8,9,9b-hexahydro- (9CI))

• Product Name: 5b,9a-(Methanoxymethano)biphenyleno[1,2-c]furan-1,12(3H)-dione,3,10-dibutylidene-4,5,5a,8,9,9b-hexahydro- (9CI)
• CAS No: 112899-62-4
• MF: C₂₄H₂₈O₄
• MW: 380.476727485657
• CID: 209118
• PubChem ID: 163073899
• Update Time: 2025-04-19

5b,9a-(Methanoxymethano)biphenyleno[1,2-c]furan-1,12(3H)-dione,3,10-dibutylidene-4,5,5a,8,9,9b-hexahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5b,9a-(Methanoxymethano)biphenyleno[1,2-c]furan-1,12(3H)-dione,3,10-dibutylidene-4,5,5a,8,9,9b-hexahydro- (9CI)
• TokinolideA
• 112899-62-4
• DTXSID101318021
• (6Z,16E)-6,16-di(butylidene)-5,17-dioxapentacyclo[9.4.3.01,11.02,10.03,7]octadeca-3(7),12-diene-4,18-dione
• CHEBI:175026
• Tokinolide A

• Inchi： 1S/C24H28O4/c1-3-5-9-17-15-11-12-16-20(19(15)21(25)27-17)24-14-8-7-13-23(16,24)22(26)28-18(24)10-6-4-2/h7,9-10,13,16,20H,3-6,8,11-12,14H2,1-2H3
• InChI Key： UHSPLLCHEOVMGH-UHFFFAOYSA-N
• SMILES： O1C(C23C=CCCC2(C1=CCCC)C1C2C(=O)OC(=CCCC)C=2CCC31)=O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 380.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 873
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines